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Compound of Interest

Compound Name: Tfax 488, SE

CAS No.: 222164-96-7

Cat. No.: B3179282

Get Quote

Abstract
This technical guide details the rigorous reconstitution, storage, and application protocols for

TFAX 488, SE (Succinimidyl Ester), a high-performance green fluorescent dye. Designed for

drug development professionals and researchers, this document moves beyond basic

instructions to explain the physicochemical rationale ensuring optimal fluorophore stability and

conjugation efficiency. TFAX 488, SE is a functional equivalent to Alexa Fluor® 488 NHS Ester,

offering exceptional photostability and pH insensitivity (pH 4–10) for flow cytometry, super-

resolution microscopy (dSTORM, STED), and antibody labeling.

Physicochemical Profile
Understanding the molecule is prerequisite to handling it. TFAX 488, SE utilizes a succinimidyl

ester (SE) moiety to covalently bind primary amines (

) on proteins (lysine residues, N-terminus).
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Property Value Notes

Molecular Weight 643.41 g/mol
Batch-specific MW may vary

due to counterions (e.g., Li+).

Excitation / Emission 495 nm / 515 nm
Matches 488 nm Argon laser

line.

Extinction Coefficient 73,000 M⁻¹cm⁻¹ High brightness.

Quantum Yield 0.92 Efficient photon emission.

Reactive Group Succinimidyl Ester (SE/NHS)
Reacts with primary amines at

pH 7.5–8.5.

Solubility DMSO, DMF
Insoluble/Unstable in water

until conjugation.

Core Protocol: Reconstitution
Critical Warning: The succinimidyl ester group is highly moisture-sensitive. Hydrolysis converts

the reactive SE group into a non-reactive carboxylic acid, rendering the dye useless for

conjugation.

Materials Required[1][3][4][5][6][7][8]
TFAX 488, SE (Lyophilized solid).[1]

Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

Standard: Grade ≥99.9%, water content <50 ppm.

Why: Standard laboratory-grade DMSO often absorbs atmospheric moisture. Use a fresh,

sealed bottle or ampoule.

Vortex Mixer and Microcentrifuge.

Step-by-Step Reconstitution (10 mM Stock)
This protocol assumes a standard 1 mg vial. Always verify the mass on your specific vial.
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Acclimatization: Remove the vial from the freezer (-20°C). Allow it to warm to room

temperature (~20 mins) before opening.

Mechanism:[1][2] Opening a cold vial condenses atmospheric water vapor onto the

hygroscopic dye, causing immediate hydrolysis.

Centrifugation: Briefly centrifuge (10,000 x g, 30 sec) to pellet all powder at the bottom.

Solvent Calculation: Calculate the volume of Anhydrous DMSO required for a 10 mM stock

solution.

Formula:

For 1 mg of TFAX 488 SE (MW 643.41):

Dissolution: Add 155 µL of Anhydrous DMSO to the vial.

Homogenization: Vortex vigorously for 30 seconds. Inspect the bottom of the tube to ensure

no clumps remain.

Validation: The solution should be a clear, deep orange/red liquid. If cloudy, sonicate in a

bath sonicator for 2 minutes.

Storage & Handling
Once reconstituted, the stability clock starts ticking. The SE group degrades over time even in

anhydrous solvents.

Storage Workflow
Lyophilized (Dry): Store at -20°C, desiccated, protected from light. Stable for >12 months.

Reconstituted (Stock Solution):

Aliquot: Immediately divide the stock into single-use aliquots (e.g., 10–20 µL) to avoid

freeze-thaw cycles.

Container: Use light-protective (amber) or foil-wrapped polypropylene tubes.
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Environment: Store at -20°C or -80°C.

Shelf Life: Use within 2–4 weeks. For critical quantitative assays, prepare fresh.

Application: Protein Labeling Protocol
This section provides a self-validating workflow for labeling an IgG antibody.

Buffer Selection (The "Amine-Free" Rule)
Reaction Buffer: Sodium Bicarbonate (0.1 M, pH 8.3).

Forbidden Buffers: Tris, Glycine, BSA-containing buffers.

Reason: These contain primary amines that compete with the protein for the dye,

drastically reducing labeling efficiency.

Workflow
Protein Prep: Adjust antibody concentration to 2–10 mg/mL in Reaction Buffer.

Dye Addition: Add TFAX 488 SE stock to the protein solution.

Ratio: Use a 10–20 molar excess of dye for antibodies.

Calculation: For 100 µg IgG (MW 150 kDa):

Incubation: Incubate for 1 hour at Room Temperature (RT) in the dark with gentle rotation.

Quenching (Optional): Add 100 µL of 1 M Tris (pH 8.0) to stop the reaction.

Purification: Remove unreacted dye using a Desalting Column (e.g., Sephadex G-25) or

Dialysis Cassette (10K MWCO) equilibrated in PBS.

Validation: The "Fast Band" (Protein-Dye) will elute first; the "Slow Band" (Free Dye)

remains in the column.
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Diagram 1: Reconstitution & Storage Logic
This workflow ensures the integrity of the reactive ester group is maintained from delivery to

application.
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Caption: Critical workflow for TFAX 488 SE reconstitution emphasizing moisture control to

prevent hydrolysis.

Diagram 2: Chemical Mechanism of Labeling
The nucleophilic substitution reaction driving the conjugation.
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Caption: Mechanism: Protein amine attacks the dye's NHS ester, forming a stable amide bond

and releasing NHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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